Cas no 790-54-5 (4-Amino-N-mesitylbenzamide)

4-Amino-N-mesitylbenzamide is a benzamide derivative characterized by the presence of an amino group at the para position of the benzene ring and a mesityl substituent on the amide nitrogen. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which enable its use as a building block for more complex molecules. The mesityl group enhances steric hindrance, potentially improving stability and selectivity in reactions. Its amino functionality allows for further derivatization, making it a versatile intermediate. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain purity.

4-Amino-N-mesitylbenzamide structure

Product Name:4-Amino-N-mesitylbenzamide

CAS No:790-54-5

MF:C₁₆H₁₈N₂O

MW:254.326923847198

CID:1075315

PubChem ID:20120478

Update Time:2025-10-29

4-Amino-N-mesitylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-Amino-N-mesitylbenzamide
- Oprea1_461507
- 4-amino-N-(2,4,6-trimethylphenyl)benzamide
- AKOS000157792
- 790-54-5
- MDL： MFCD09808791
- Inchi： 1S/C16H18N2O/c1-10-8-11(2)15(12(3)9-10)18-16(19)13-4-6-14(17)7-5-13/h4-9H,17H2,1-3H3,(H,18,19)
- InChI Key： NIJCLVXGKIJXKB-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)N)NC1C(C)=CC(C)=CC=1C

Computed Properties

Exact Mass: 254.141913202g/mol
Monoisotopic Mass: 254.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 55.1Å²

4-Amino-N-mesitylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Crysdot LLC	CD12030779-5g	4-Amino-N-mesitylbenzamide	790-54-5	97%	5g	$627	2024-07-24

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Additional information on 4-Amino-N-mesitylbenzamide

Comprehensive Overview of 4-Amino-N-mesitylbenzamide (CAS No. 790-54-5): Properties, Applications, and Industry Insights

4-Amino-N-mesitylbenzamide (CAS No. 790-54-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzamide derivative features a unique molecular structure combining an amino group with a mesityl substituent, offering distinct chemical properties. Researchers are particularly interested in its potential as a building block for advanced materials and drug discovery applications.

The compound's molecular formula C₁₆H₁₈N₂O and molecular weight of 254.33 g/mol make it suitable for various synthetic applications. Recent studies highlight its role in developing fluorescence probes and organic semiconductors, aligning with current trends in green chemistry and sustainable materials. The mesityl group contributes to enhanced stability, while the amino functionality provides reactivity for further derivatization.

In pharmaceutical contexts, 4-Amino-N-mesitylbenzamide serves as a valuable intermediate for creating compounds with potential biological activity. Its structural features resemble known pharmacophores in neurological and anti-inflammatory agents, making it relevant to current research on neurodegenerative diseases and chronic inflammation treatments. The compound's solubility profile and thermal stability have been characterized for various industrial applications.

Quality control of CAS 790-54-5 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure purity standards. The compound's melting point (reported between 180-185°C) and spectral properties are well-documented in scientific literature. Recent advancements in crystallography have revealed interesting details about its molecular packing and hydrogen bonding patterns.

From an industrial perspective, 4-Amino-N-mesitylbenzamide aligns with growing demand for high-performance materials and specialty chemicals. Its potential in organic electronics and photovoltaic applications connects with current interests in renewable energy technologies. The compound's synthesis optimization and scale-up processes represent active areas of research for chemical manufacturers.

Environmental and safety considerations for 790-54-5 follow standard laboratory protocols for amine-containing compounds. Proper storage conditions (typically under inert atmosphere at room temperature) and handling procedures are essential for maintaining stability. The compound's degradation products and ecotoxicological profile are subjects of ongoing investigation as part of green chemistry initiatives.

The commercial availability of 4-Amino-N-mesitylbenzamide from specialty chemical suppliers has increased in recent years, reflecting growing research interest. Pricing trends show correlation with raw material costs and manufacturing complexity. Current market analysis suggests expanding applications in advanced material science and medicinal chemistry will drive future demand for this versatile compound.